Cas no 1235450-87-9 (2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

2-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is a boronic ester derivative of pyrimidine, commonly employed as a versatile intermediate in organic synthesis and cross-coupling reactions. Its tetramethyl-1,3,2-dioxaborolane protecting group enhances stability, facilitating handling and storage under ambient conditions. The compound is particularly useful in Suzuki-Miyaura couplings, enabling the efficient construction of biaryl and heteroaryl systems. The ethyl substituent on the pyrimidine ring may influence reactivity and solubility, offering tunability for specific synthetic applications. This reagent is valued for its compatibility with a range of functional groups and its role in accessing complex molecular architectures in pharmaceutical and materials science research.
2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine structure
1235450-87-9 structure
Product Name:2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
CAS No:1235450-87-9
MF:C12H19BN2O2
MW:234.102463006973
MDL:MFCD13182199
CID:842757
PubChem ID:49758684
Update Time:2025-06-07

2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • Pyrimidine, 2-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • Z2044750342
    • MB13074
    • SCHEMBL1284703
    • DA-46902
    • AKOS015941852
    • DTXSID40677957
    • 1235450-87-9
    • 2-ETHYLPYRIMIDIN-5-YLBORONIC ACID PINACOL ESTER
    • AESRWWTWEGTKGL-UHFFFAOYSA-N
    • EN300-12576965
    • MDL: MFCD13182199
    • Inchi: 1S/C12H19BN2O2/c1-6-10-14-7-9(8-15-10)13-16-11(2,3)12(4,5)17-13/h7-8H,6H2,1-5H3
    • InChI Key: AESRWWTWEGTKGL-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C(CC)N=C2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 234.154
  • Monoisotopic Mass: 234.154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.2A^2

Experimental Properties

  • PSA: 44.24000
  • LogP: 1.33820

2-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Pricemore >>

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Chemenu
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Enamine
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Enamine
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Enamine
EN300-12576965-0.5g
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Enamine
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